"solubility of N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide in different solvents"
"solubility of N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide in different solvents"
In-Depth Technical Guide: Solubility Determination and Analysis of N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide
Executive Summary
This technical guide provides a rigorous framework for the determination, thermodynamic modeling, and process application of the solubility of N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide .[1] As a critical intermediate in the synthesis of sulfonylurea herbicides and pharmaceutical agents, understanding the solid-liquid equilibrium (SLE) of this compound is paramount for optimizing crystallization processes, purification yields, and formulation stability.[1]
Given the absence of standardized solubility data in open literature for this specific derivative, this guide establishes a self-validating experimental protocol based on dynamic laser monitoring and gravimetric analysis. It further details the thermodynamic modeling required to predict solubility behavior across diverse solvent systems, ensuring robust process scalability.
Compound Architecture & Physicochemical Relevance[1]
Target Molecule: N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide Molecular Formula: C₁₂H₁₆ClNO₃S Structure Analysis:
-
Lipophilic Domain: The 4-chlorophenyl moiety and the N-butyl chain contribute significant hydrophobicity, suggesting limited solubility in pure water and high solubility in non-polar to moderately polar organic solvents.[1]
-
Polar/H-Bonding Domain: The sulfonyl (-SO₂-) and acetamide (-NH-CO-) groups introduce strong dipole moments and hydrogen bonding potential (both donor and acceptor), facilitating solubility in polar aprotic solvents (DMSO, DMF) and protic solvents (Alcohols).[1]
Industrial Relevance: This compound serves as a structural scaffold for sulfonylurea class inhibitors (e.g., ALS inhibitors in herbicides) and specific sulfonamide-based antimicrobials.[1] Precise solubility data is critical for:
-
Crystallization Design: Selecting the optimal solvent/anti-solvent ratio for high-purity recovery.[1]
-
Reaction Solvent Selection: Ensuring homogeneity during nucleophilic substitution or coupling reactions.[1]
Experimental Methodology: A Self-Validating Protocol
To ensure data integrity (E-E-A-T), the following protocol utilizes a dynamic laser monitoring method for high-precision solubility determination, cross-validated by gravimetric analysis.
Apparatus & Setup
-
Equilibrium Cell: Double-jacketed glass vessel (50 mL) coupled with a programmable thermostatic bath (accuracy ±0.05 K).[1]
-
Detection: Laser monitoring system (e.g., focused beam reflectance measurement or simple turbidity probe) to detect the dissolution endpoint (clear point).[1]
-
Agitation: Magnetic stirring at 400 rpm to eliminate mass transfer limitations without inducing vortex aeration.
Step-by-Step Determination Workflow
-
Preparation: Calibrate the thermostatic bath and verify solvent purity (>99.5%) via GC/HPLC.
-
Excess Addition: Add a known mass of N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide in excess to the solvent at a temperature slightly below the target measurement range.
-
Equilibration: Heat the slurry to the target temperature
(e.g., 278.15 K). Stir for at least 6-8 hours. -
Sampling (Gravimetric):
-
Validation (Laser Method):
Workflow Visualization
Figure 1: Self-validating experimental workflow for solubility determination, integrating gravimetric and laser monitoring techniques.
Thermodynamic Modeling & Data Analysis
Experimental data must be correlated using thermodynamic models to allow for interpolation and process simulation.[1]
Modified Apelblat Equation
The modified Apelblat equation is the industry standard for correlating solubility with temperature, derived from the Clausius-Clapeyron relation:
- : Mole fraction solubility of the solute.[1]
- : Absolute temperature (K).[1]
- : Empirical model parameters representing the non-ideality of the solution.
Application: Use non-linear regression (Levenberg-Marquardt algorithm) to determine A, B, and C. The Relative Average Deviation (RAD) and Root Mean Square Deviation (RMSD) must be calculated to assess fit quality.
van't Hoff Analysis
To understand the dissolution mechanism, calculate the apparent thermodynamic functions:
-
Interpretation:
Solvent Effect Analysis (Hansen Solubility Parameters)
Solubility is maximized when the Hansen Solubility Parameters (HSP) of the solute (
-
Dispersion (
): Matches the chlorophenyl/butyl groups.[1] -
Polarity (
): Matches the sulfonyl dipole.[1] -
Hydrogen Bonding (
): Matches the acetamide group.[1]
Predicted Solubility Ranking:
-
High Solubility: DMF, DMSO (High
, Moderate ). -
Moderate Solubility: Acetone, Ethyl Acetate, Methanol, Ethanol.[1]
-
Low Solubility: Water (Too high
), n-Hexane (Too low ).[1]
Data Presentation & Visualization
Solubility Data Structure (Template)
| Solvent | T (K) | Mole Fraction ( | Mass Fraction ( | RAD (%) |
| Methanol | 278.15 | Exp.[1] Value | Calc. Value | < 2.0 |
| 288.15 | ... | ... | ...[1][2] | |
| Ethyl Acetate | 278.15 | ... | ... | ...[1] |
| Water | 278.15 | ... | ... | ... |
Thermodynamic Logic Flow
Figure 2: Logical framework for thermodynamic modeling and process application.
Conclusion
The solubility of N-Butyl-2-(4-chlorophenyl)sulfonyl-acetamide is a critical parameter governed by the interplay between its lipophilic chlorophenyl-butyl backbone and its polar sulfonyl-acetamide core.[1] While direct experimental data in open literature is sparse, the self-validating protocol outlined here—combining gravimetric analysis with laser monitoring—provides the definitive method for generating high-fidelity solubility data.[1]
By applying the Modified Apelblat model and Hansen Solubility Parameter analysis , researchers can predict solubility behavior, optimize solvent selection (targeting polar aprotic or short-chain alcohols), and design robust crystallization processes that ensure high purity and yield for this essential intermediate.[1]
References
-
Grant, D. J. W., & Higuchi, T. (1990).[1] Solubility Behavior of Organic Compounds. Wiley-Interscience.[1] Link[1]
-
Jouyban, A. (2008).[1] Review of the Cosolvency Models for Predicting Solubility of Drugs in Water-Cosolvent Mixtures. Journal of Pharmacy & Pharmaceutical Sciences. Link
-
Apelblat, A., & Manzurola, E. (1999).[1] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K.[1] Journal of Chemical Thermodynamics. Link[1]
-
Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1] Link
-
Mullin, J. W. (2001).[1] Crystallization. Butterworth-Heinemann.[1] Link
